Cas no 875057-89-9 (Benzene, 1,1'-thiobis[2-[(10-bromodecyl)oxy]-5-chloro-)

• Product Name: Benzene, 1,1'-thiobis[2-[(10-bromodecyl)oxy]-5-chloro-
• CAS No: 875057-89-9
• MF: C₃₂H₄₆Br₂Cl₂O₂S
• MW: 725.48544549942
• CID: 1909378
• PubChem ID: 86093308
• Update Time: 2025-04-21

Benzene, 1,1'-thiobis[2-[(10-bromodecyl)oxy]-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-thiobis[2-[(10-bromodecyl)oxy]-5-chloro-
• Benzene, 1,1a(2)-thiobis[2-[(10-bromodecyl)oxy]-5-chloro-
• 875057-89-9
• DTXSID301208022

• Inchi： 1S/C32H46Br2Cl2O2S/c33-21-13-9-5-1-3-7-11-15-23-37-29-19-17-27(35)25-31(29)39-32-26-28(36)18-20-30(32)38-24-16-12-8-4-2-6-10-14-22-34/h17-20,25-26H,1-16,21-24H2
• InChI Key： UNGXRCAXMKCDID-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCOC1C=CC(=CC=1SC1C=C(C=CC=1OCCCCCCCCCCBr)Cl)Cl

Computed Properties

• Exact Mass: 724.09418Da
• Monoisotopic Mass: 722.09623Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 24
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 43.8Ų